1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate

• IUPAC Name: 1-O'-tert-butyl 2-O-ethyl spiro[6,8-dihydro-[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate
• InChI: InChI=1S/C17H26N4O5/c1-5-25-14(22)13-18-12-10-24-11-17(21(12)19-13)6-8-20(9-7-17)15(23)26-16(2,3)4/h5-11H2,1-4H3
• InChI Key: RCSRSDLXSGJVJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2C(=N1)COCC23CCN(CC3)C(=O)OC(C)(C)C
• Molecular Formula: C17H26N4O5
• Molecular Weight: 366.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a spirocyclic structure, a triazole ring, an oxazine ring, and two carboxylate groups. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The spirocyclic structure, in particular, would likely introduce some interesting conformational aspects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the carboxylate groups would likely make the compound polar and potentially capable of participating in hydrogen bonding.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research has explored various synthetic pathways and reactivities of compounds structurally related to 1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate. For instance, Mironovich, Kostina, and Bozhok (2012) studied the synthesis and reactivity of ethyl 7-amino-3-tert-butyl-4-thioxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, a compound sharing some structural features with the target molecule (Mironovich, Kostina, & Bozhok, 2012). Similarly, Ivanov, Mironovich, Rodinovskaya, and Shestopalov (2018) focused on the synthesis of new 4-oxo-7-(1H-1,2,3-triazol-1-yl)-4,6-dihydropyrazolo[5,1-c][1,2,4]triazines, exploring the stability and reactivity of these compounds (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2018).

Structural and Spectroscopic Analysis

Structural and spectroscopic analyses have been crucial in understanding the properties of compounds related to 1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate. Mironovich and Ivanov (2021) studied the crystal structure of similar triazine derivatives, offering insights into molecular bond lengths, angles, and the tendency to form hydrogen bonds (Mironovich & Ivanov, 2021).

Biological Applications

While specific studies on the biological applications of 1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate are limited, research on structurally related compounds suggests potential biological activity. For instance, Kulkarni et al. (2016) synthesized derivatives of N-Boc piperazine and evaluated their antibacterial and antifungal activities, indicating the potential of these compounds in pharmaceutical research (Kulkarni et al., 2016).

Future Directions

The potential applications and future directions for this compound would likely depend on its specific properties and the results of further studies. Given its complex structure and functional groups, it could be of interest in fields such as medicinal chemistry or materials science.